Cas no 53602-15-6 (2-Pyridineundecanoic acid, methyl ester)
53602-15-6 structure
Product Name:2-Pyridineundecanoic acid, methyl ester
CAS No:53602-15-6
MF:C17H27NO2
MW:277.401785135269
CID:356874
PubChem ID:71365139
Update Time:2025-04-19
2-Pyridineundecanoic acid, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyridineundecanoic acid, methyl ester
- methyl 11-pyridin-2-ylundecanoate
- DTXSID20788570
- 53602-15-6
- METHYL 11-(PYRIDIN-2-YL)UNDECANOATE
-
- Inchi: 1S/C17H27NO2/c1-20-17(19)14-9-7-5-3-2-4-6-8-12-16-13-10-11-15-18-16/h10-11,13,15H,2-9,12,14H2,1H3
- InChI Key: SLVCTLKPMFHEPE-UHFFFAOYSA-N
- SMILES: O(C)C(CCCCCCCCCCC1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 277.20431
- Monoisotopic Mass: 277.204179104g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 12
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 39.2Ų
Experimental Properties
- PSA: 39.19
2-Pyridineundecanoic acid, methyl ester Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
53602-15-6 (2-Pyridineundecanoic acid, methyl ester) Related Products
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